
18:0 Azidoethyl PC molecular weight and
formula

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 18:0 Azidoethyl PC

Cat. No.: B15550540

Get Quote

In-Depth Technical Guide: 18:0 Azidoethyl PC
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 18:0 Azidoethyl PC (1,2-

distearoyl-sn-glycero-3-phosphocholine-N-azidoethyl), a functionalized phospholipid critical for

advancements in lipid-based drug delivery systems and targeted therapeutics.

Core Molecular Data
The fundamental properties of 18:0 Azidoethyl PC are summarized below, providing a

quantitative basis for its use in experimental settings.
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Property Value Citation

Molecular Formula C45H89N4O8P [1][2]

Molecular Weight 845.18 g/mol [1][2]

Exact Mass 844.64 g/mol

Purity >99%

Physical State White Solid Powder [3]

Storage Temperature -20°C [2][3]

Application in Bioconjugation and Drug Delivery
18:0 Azidoethyl PC is a key reagent in the field of bioconjugation, primarily utilized for its azide

functional group. This group allows for the covalent attachment of various molecules to lipid

bilayers via "click chemistry," a set of bio-orthogonal reactions that are highly specific and

efficient.[2] The most common of these is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition

(CuAAC), which forms a stable triazole linkage.[4][5]

The incorporation of 18:0 Azidoethyl PC into liposomes or lipid nanoparticles (LNPs) creates a

versatile platform for targeted drug delivery.[6] By conjugating targeting moieties such as

antibodies, proteins, or aptamers to the surface of these lipid-based nanocarriers, researchers

can direct therapeutics to specific cells or tissues, enhancing efficacy and reducing off-target

effects.

Experimental Methodologies
The following sections detail the protocols for the formation of liposomes containing 18:0
Azidoethyl PC and the subsequent surface functionalization via click chemistry.

Liposome Formation via Thin-Film Hydration and
Extrusion
This is a common method for producing unilamellar vesicles of a controlled size.[1][7][8]

Materials:
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18:0 Azidoethyl PC

Other lipids (e.g., DSPC, Cholesterol)

Chloroform or a chloroform/methanol mixture

Hydration buffer (e.g., Phosphate-Buffered Saline, PBS)

Round-bottom flask

Rotary evaporator

Extruder device

Polycarbonate membranes (e.g., 100 nm pore size)

Protocol:

Lipid Film Formation:

1. Dissolve 18:0 Azidoethyl PC and other desired lipids in chloroform in a round-bottom

flask. The molar ratio will depend on the specific application.

2. Attach the flask to a rotary evaporator and remove the organic solvent under reduced

pressure to form a thin, uniform lipid film on the inner surface of the flask.[1][7]

3. Further dry the film under high vacuum for at least one hour to remove any residual

solvent.[1]

Hydration:

1. Hydrate the lipid film by adding the desired aqueous buffer.[7][8] The buffer should contain

any hydrophilic cargo to be encapsulated.

2. Agitate the flask to disperse the lipid film, leading to the formation of multilamellar vesicles

(MLVs).[7]

Extrusion:
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1. To obtain unilamellar vesicles of a defined size, subject the MLV suspension to multiple

freeze-thaw cycles.[1]

2. Extrude the suspension through a polycarbonate membrane of a specific pore size (e.g.,

100 nm) using a lipid extruder.[1] This process is typically repeated 10-20 times to ensure

a homogenous size distribution, resulting in Large Unilamellar Vesicles (LUVs).

Surface Functionalization via Copper(I)-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
This protocol describes the conjugation of an alkyne-modified molecule to the surface of the

azide-functionalized liposomes.

Materials:

Azide-functionalized liposomes (prepared as described above)

Alkyne-modified molecule of interest (e.g., peptide, fluorescent dye)

Copper(II) sulfate (CuSO₄)

Reducing agent (e.g., Sodium Ascorbate)

Copper-chelating ligand (e.g., TBTA)

Protocol:

To the azide-functionalized liposome suspension, add the alkyne-modified molecule of

interest.

In a separate tube, prepare a fresh solution of the copper catalyst by mixing Copper(II)

sulfate with a slight molar excess of a reducing agent like sodium ascorbate to generate

Cu(I) in situ. The addition of a Cu(I)-stabilizing ligand is recommended.

Add the catalyst solution to the liposome mixture.

Allow the reaction to proceed at room temperature for 1-4 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3205907/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205907/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the functionalized liposomes from unreacted components and the copper catalyst

using a suitable method such as dialysis or size exclusion chromatography.

Visualized Workflow
The following diagrams illustrate the key processes described in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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